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Compound of Interest

Compound Name: DNA31

Cat. No.: B15588516

Initial investigations into the experimental applications of a purported molecule, "DNA31," in
gene regulation studies have revealed a case of mistaken identity. Extensive searches have
found no evidence of a specific molecule, compound, or gene with this designation being
utilized in the field of gene regulation. Instead, the term "DNA31" overwhelmingly refers to the
31st International Conference on DNA Computing and Molecular Programming.

This annual conference is a premier forum for scientists from diverse backgrounds, including
mathematics, computer science, physics, chemistry, biology, and nanotechnology, to discuss
the latest advancements in information-based molecular systems.[1][2] Topics presented at the
conference cover a broad range of subjects related to biomolecular computing, such as
molecular switches, DNA origami, synthetic biology, and molecular robotics, rather than the
study of a single regulatory molecule.[1][3]

While one publication was found to mention the "sequence of DNA31,32," this appears to be
an incidental naming convention for a specific DNA sequence used within that particular study
on DNA coacervation, not a widely recognized name for a gene regulator.[4]

Conclusion for Researchers, Scientists, and Drug Development Professionals:

There are currently no established experimental applications, quantitative data, or standardized
protocols associated with a substance named "DNA31" for the purpose of gene regulation
studies. The designation "DNA31" is firmly associated with an academic conference.
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Therefore, the creation of detailed Application Notes and Protocols on this topic is not possible.
Researchers seeking information on novel molecules or techniques for gene regulation should
refer to established scientific literature and databases using recognized nomenclature. It is
crucial to verify the identity and existence of any purported research compound before initiating
experimental design or data interpretation. We recommend that researchers encountering the
term "DNA31" in a research context critically evaluate the source to determine if it is referring to
the conference or a potential typographical error.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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